5-Methoxy-2-nitro-4-(2,2,2-trifluoroethoxy)benzaldehyde

• IUPAC Name: 5-methoxy-2-nitro-4-(2,2,2-trifluoroethoxy)benzaldehyde
• InChI: InChI=1S/C10H8F3NO5/c1-18-8-2-6(4-15)7(14(16)17)3-9(8)19-5-10(11,12)13/h2-4H,5H2,1H3
• InChI Key: NNFNWOPVAUSBFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=O)[N+](=O)[O-])OCC(F)(F)F
• Molecular Formula: C10H8F3NO5
• Molecular Weight: 279.17 g/mol

Description

5-Methoxy-2-nitro-4-(2,2,2-trifluoroethoxy)benzaldehyde, also known as MTNB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis of Phthalazines

2-Nitro-5-methoxybenzaldehyde, a compound with structural similarities, has been utilized in the synthesis of benzo-substituted phthalazines. These phthalazines are explored as potential precursors to DNA intercalators, highlighting a route towards compounds with possible therapeutic applications (Tsoungas & Searcey, 2001).

Formation of Anthranil and Indazole Systems

Research on the rearrangements of 4-acyl- and 4-iminoalkyl-benzofuroxans, prepared from 3-substituted 2-nitrophenyl azides, leads to the anthranil and indazole ring systems. This work demonstrates the versatility of nitro-substituted benzaldehydes in synthesizing heterocyclic compounds (Boulton, Ghosh, & Katritzky, 1966).

Highly Stereoselective Synthesis of Epoxy-amides

The reaction of benzaldehydes, including 3-nitro-benzaldehyde, with stabilized sulfur ylides demonstrates a highly stereoselective pathway to synthesizing trans-3-phenyl-2,3-glycidamide derivatives. This method underscores the role of nitro-substituted benzaldehydes in creating structurally complex and stereochemically defined organic molecules (Fernández, Durante-Lanes, & López-Herrera, 1990).

Synthesis of Dibenzophospholes

In the synthesis of substituted dibenzophospholes, nitro-substituted benzaldehydes are utilized as key intermediates, showcasing the chemical versatility of nitro-substituted compounds in creating materials with potential electronic or optical properties (Cornforth, Huguenin, & Wilson, 1987).

Antioxidant and Antimicrobial Activities

The development of novel compounds for investigating their antioxidant and antimicrobial activities often involves the use of methoxy- and nitro-substituted benzaldehydes. This research indicates the potential for such compounds to contribute to the development of new therapeutic agents (Manap, Yüksek, Ekinci, & Sel, 2022).